Cas no 1806604-99-8 (Benzene, 2-​(3-​bromopropyl)​-​4-​chloro-​1-​iodo-)

• Product Name: Benzene, 2-​(3-​bromopropyl)​-​4-​chloro-​1-​iodo-
• CAS No: 1806604-99-8
• MF: C₉H₉BrClI
• MW: 359.43
• CID: 4760003
• Update Time: 2025-11-06

Benzene, 2-​(3-​bromopropyl)​-​4-​chloro-​1-​iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-​(3-​bromopropyl)​-​4-​chloro-​1-​iodo-

Additional information on Benzene, 2-​(3-​bromopropyl)​-​4-​chloro-​1-​iodo-

Introduction to Benzene, 2-​(3-​bromopropyl)​-​4-​chloro-​1-​iodo- (CAS No. 1806604-99-8)

Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- (CAS No. 1806604-99-8) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzene ring substituted with a bromopropyl group at the 2-position, a chlorine atom at the 4-position, and an iodine atom at the 1-position. The combination of these substituents imparts distinct reactivity and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- is particularly noteworthy for its versatility. The bromopropyl group can undergo various reactions such as nucleophilic substitution and elimination, while the chlorine and iodine atoms can be selectively replaced or modified through different chemical transformations. This makes the compound an attractive starting material for the synthesis of a wide range of derivatives with diverse functionalities.

In the context of pharmaceutical research, Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-viral properties. For instance, researchers at the University of California have reported the successful synthesis of a series of derivatives from this compound that exhibit potent anti-cancer activity against various human cancer cell lines. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

Moreover, Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- has been utilized in materials science for the preparation of functional polymers and advanced materials. The presence of reactive halogen atoms allows for controlled polymerization reactions, leading to the formation of polymers with tailored properties such as enhanced thermal stability, mechanical strength, and biocompatibility. These materials have found applications in areas such as biomedical devices, coatings, and electronic components.

The synthetic methods for preparing Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- have been extensively studied and optimized to ensure high yields and purity. Common approaches include multistep reactions involving halogenation, substitution, and coupling reactions. A recent publication in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that significantly reduces reaction time and minimizes byproduct formation. This method has been adopted by several research groups and industrial laboratories for large-scale production.

In terms of safety and handling, it is important to note that while Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from incompatible substances.

The environmental impact of Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- is another important consideration. Research has shown that proper waste management practices can minimize any potential environmental risks associated with its use. Efforts are ongoing to develop more sustainable synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, Benzene, 2-(3-bromopropyl)-4-chloro-1-iodo- (CAS No. 1806604-99-8) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate in the development of novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.